Cas no 343773-68-2 (Ethanone,1-(3,7-dimethyl-1H-indazol-1-yl)-)

• Product Name: Ethanone,1-(3,7-dimethyl-1H-indazol-1-yl)-
• CAS No: 343773-68-2
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• CID: 302362
• PubChem ID: 12639178
• Update Time: 2025-04-19

Ethanone,1-(3,7-dimethyl-1H-indazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(3,7-dimethyl-1H-indazol-1-yl)-
• 1H-Indazole,1-acetyl-3,7-dimethyl- (9CI)
• 343773-68-2
• 1-(3,7-dimethyl-1H-indazol-1-yl)ethan-1-one
• 1-(3,7-Dimethyl-1H-indazol-1-yl)ethanone

• Inchi： 1S/C11H12N2O/c1-7-5-4-6-10-8(2)12-13(9(3)14)11(7)10/h4-6H,1-3H3
• InChI Key： RUGHLGFVONZXQT-UHFFFAOYSA-N
• SMILES： O=C(C)N1C2C(C)=CC=CC=2C(C)=N1

Computed Properties

• Exact Mass: 188.09506
• Monoisotopic Mass: 188.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.9A^2
• XLogP3: 2.2

Experimental Properties

• PSA: 34.89